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Compound of Interest

Compound Name:
5-Methylisoxazole-4-carboxylic

acid

Cat. No.: B023646 Get Quote

Essential Safety and Handling Guide for 5-
Methylisoxazole-4-carboxylic Acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Methylisoxazole-4-carboxylic acid (CAS No.

42831-50-5). Adherence to these procedures is vital for ensuring laboratory safety and proper

chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Methylisoxazole-4-carboxylic acid is classified as a hazardous substance. It is known to

cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4] Therefore,

the use of appropriate personal protective equipment is mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Standard Compliance

Eye and Face Protection
Chemical safety goggles or

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves before use for

any signs of degradation.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if irritation is experienced.

Use a respirator with a

particulate filter.

OSHA 29 CFR 1910.134 or

European Standard EN 149.[1]

Protective Clothing

Long-sleeved lab coat and

other protective clothing to

prevent skin contact.

N/A

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.[2]

2. Handling and Use:

Always handle this compound in a well-ventilated area, preferably within a chemical fume

hood.[1]

Wear all aformentioned mandatory personal protective equipment.
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1] Minimize dust generation and

accumulation.

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling.[1]

3. First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes. If

skin irritation persists, call a physician.[1][2]

Eye Contact

Immediately rinse eyes with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get immediate medical

attention.[1][2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.

Never give anything by mouth to an

unconscious person. Get medical attention if

symptoms occur.[1]

Disposal Plan
All waste materials containing 5-Methylisoxazole-4-carboxylic acid must be treated as

hazardous waste.
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Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[1]

Do not empty into drains or release into the environment.[2]

Contaminated packaging should be disposed of in the same manner as the chemical.

Physical and Chemical Properties
Property Value

Appearance White to light yellow crystalline solid.[1][4]

Molecular Formula C5H5NO3

Molecular Weight 127.10 g/mol [3]

Melting Point 144 - 149 °C (291.2 - 300.2 °F)[1]

Solubility No information available.

Flash Point Not applicable.
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Caption: Workflow for the safe handling of 5-Methylisoxazole-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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